1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol

• Molecular Formula: C9H16S
• Molecular Weight: 156.29 g/mol
• IUPAC Name: 1-(2-bicyclo[2.2.1]heptanyl)ethanethiol
• InChI: InChI=1S/C9H16S/c1-6(10)9-5-7-2-3-8(9)4-7/h6-10H,2-5H2,1H3
• InChI Key: PYHJFVDJQRSKHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2CCC1C2)S

Description

1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol is a sulfur-containing bicyclic compound featuring a norbornane (bicyclo[2.2.1]heptane) core linked to an ethanethiol group. The bicyclo[2.2.1]heptane framework imparts rigidity and stereochemical complexity, which can enhance binding selectivity in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol typically involves the reaction of bicyclo[2.2.1]heptane derivatives with thiol-containing reagents. One common method includes the use of 1-{Bicyclo[2.2.1]heptan-2-yl}ethanone as a starting material, which undergoes a series of reactions to introduce the thiol group .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes that ensure high yield and purity. These processes often utilize advanced catalytic systems and optimized reaction conditions to achieve efficient synthesis.

Chemical Reactions Analysis

Types of Reactions: 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: Reduction reactions can convert the thiol group to a sulfide.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium hypochlorite.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed:

Oxidation: Disulfides, sulfonic acids.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential role in biological systems and as a probe for studying thiol-based biochemical processes.

Medicine: Explored for its potential therapeutic properties, including antioxidant and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol involves its interaction with molecular targets through the thiol group. This group can form covalent bonds with various biomolecules, influencing biochemical pathways and cellular processes. The compound’s effects are mediated by its ability to modulate redox states and participate in thiol-disulfide exchange reactions.

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The most closely related compounds to 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol are its amine derivatives (Table 1). Key examples include:

Compound Name	Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties	References
1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol	Thiol (-SH)	C₉H₁₄S	~154.3 (calculated)	Potential ligand for metal coordination; odorant	N/A
1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-amine	Amine (-NH₂)	C₉H₁₇N	139.24	CB2 receptor ligand; chiral building block
2-(Bicyclo[2.2.1]heptan-2-yl)ethan-1-amine	Amine (-NH₂)	C₉H₁₇N	139.24	Intermediate in heterocyclic synthesis
1-{Bicyclo[2.2.1]heptan-2-yl}ethan-1-amine hydrochloride	Amine hydrochloride	C₉H₁₈ClN	175.7	Salt form for improved solubility/stability

Key Observations :

• Functional Group Impact : The thiol group confers distinct reactivity (e.g., disulfide bond formation, metal chelation) compared to amines, which participate in hydrogen bonding and protonation-dependent interactions .
• Molecular Weight : The thiol derivative is heavier (~154.3 g/mol) than its amine analogs due to sulfur’s higher atomic mass.

Physicochemical Properties

• Solubility: Amine derivatives exhibit moderate water solubility (enhanced in hydrochloride form, as in ), whereas the thiol analog is expected to be more lipophilic due to the nonpolar -SH group .
• Acidity : Thiols (pKa ~10) are less acidic than amines (pKa ~9–11 for aliphatic amines), but their deprotonated form (-S⁻) can act as a stronger nucleophile .

Biological Activity

1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol is a sulfur-containing organic compound with the molecular formula $C_9H_{16}S$ and a molecular weight of 156.29 g/mol. Its unique bicyclic structure contributes to its potential biological activities, making it an interesting subject for research in medicinal chemistry and pharmacology.

The compound features a bicyclo[2.2.1]heptane core, which is known for its stability and reactivity due to the presence of the thiol (-SH) group. This functional group plays a crucial role in biological interactions, particularly in redox reactions and enzyme catalysis.

Property	Value
Molecular Formula	C9H16S
Molecular Weight	156.29 g/mol
IUPAC Name	1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol
CAS Registry Number	1934428-60-0

Antioxidant Properties

Research indicates that thiol compounds, including 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol, exhibit significant antioxidant activity due to their ability to donate electrons and neutralize free radicals. Such properties are essential for protecting cellular components from oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders.

Enzyme Interaction

The thiol group can form reversible covalent bonds with various enzymes, influencing their activity. For instance, studies have shown that thiols can modulate the activity of enzymes such as glutathione S-transferase (GST), which plays a critical role in detoxification processes in the liver.

Study on Neuroprotective Effects

A study investigated the neuroprotective effects of 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol in a rodent model of oxidative stress-induced neurotoxicity. The findings revealed that administration of the compound significantly reduced markers of oxidative damage and improved behavioral outcomes compared to control groups.

Cardiovascular Research

Another study explored the cardiovascular effects of this compound, particularly its potential to modulate blood pressure through its action on vascular smooth muscle cells. Results indicated that it may have vasodilatory effects, suggesting possible applications in managing hypertension.

The mechanism by which 1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol exerts its biological effects is primarily through its interaction with thiol-sensitive proteins and enzymes. The compound's ability to participate in redox reactions allows it to influence signaling pathways related to cell survival and proliferation.

Comparison with Related Compounds

To understand the unique biological activity of this compound, it is beneficial to compare it with other related thiols:

Compound	Molecular Formula	Biological Activity
1-{Bicyclo[2.2.1]heptan-2-yl}ethane-1-thiol	C9H16S	Antioxidant, neuroprotective
Cysteine	C3H7NO2S	Antioxidant, protein synthesis
Glutathione	C10H17N3O6S	Major antioxidant, detoxification